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Compound of Interest

Compound Name: DB07268

Cat. No.: B1669851

For research use only. Not for use in humans or animals.

Introduction

DB07268 is a potent and selective inhibitor of c-Jun N-terminal kinase 1 (JNK1), with an IC50
value of 9 nM.[1][2][3] It is a valuable tool for research in signaling pathways, particularly those
involving MAP kinases.[4] Proper dissolution and handling of DB07268 are critical for obtaining
accurate and reproducible experimental results. This document provides a detailed protocol for
the solubilization of DB07268 in dimethyl sulfoxide (DMSQO), a common solvent for this
compound.

Physicochemical Properties of DB07268

A summary of the key physicochemical properties of DB07268 is provided in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1669851?utm_src=pdf-interest
https://www.benchchem.com/product/b1669851?utm_src=pdf-body
https://www.medchemexpress.com/DB07268.html
https://www.selleckchem.com/products/db07268.html
https://dcchemicals.com/product_show-DB07268.html
https://www.caymanchem.com/product/22257/db07268
https://www.benchchem.com/product/b1669851?utm_src=pdf-body
https://www.benchchem.com/product/b1669851?utm_src=pdf-body
https://www.benchchem.com/product/b1669851?utm_src=pdf-body
https://www.benchchem.com/product/b1669851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula C17H15N502 [11[4]15]16]
Molecular Weight 321.33 g/mol [1][2][5][6]
Appearance White to yellow crystalline solid  [1][6]

Purity >98% [4115]

Solubility in DMSO

>15.2 mg/mL to 64 mg/mL

[11(2][41[5]

Solubility in Water

Insoluble

[2]

Solubility in Ethanol

Insoluble

[2]

Experimental Protocol

This protocol outlines the steps for preparing a stock solution of DB07268 in DMSO.

Materials:

DB07268 powder

Vortex mixer

Calibrated pipettes

Procedure:

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Water bath or sonicator (optional)

o Equilibrate DB07268: Allow the vial containing DB07268 powder to equilibrate to room

temperature for at least 1 hour before opening.[7]

o Weigh DB07268: Accurately weigh the desired amount of DB07268 powder using a

calibrated analytical balance. Perform this step in a chemical fume hood.
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e Add DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the DB07268 powder.
Due to the hygroscopic nature of DMSO, which can negatively impact solubility, it is crucial to
use a newly opened bottle.[1][2][8]

» Dissolution: Vortex the solution vigorously to facilitate dissolution. If precipitation or phase
separation occurs, gentle heating in a water bath or sonication can be used to aid
dissolution.[1]

 Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate
matter.

» Aliquoting and Storage: For long-term storage, it is recommended to aliquot the stock
solution into smaller, single-use volumes in tightly sealed vials to avoid repeated freeze-thaw
cycles.[7][9]

Storage of Stock Solutions:

o Store the DMSO stock solution at -20°C for up to one year or at -80°C for up to two years.[1]
[7]

e For short-term storage (up to one month), -20°C is suitable.[7]

o Avoid repeated freeze-thaw cycles.[7][9]

Dilution for Cell-Based Assays

For in vitro experiments, the DMSO stock solution should be diluted in the appropriate cell
culture medium. It is important to ensure that the final concentration of DMSO in the working
solution is less than 0.5% to avoid cellular toxicity.[9] A step-wise dilution is recommended to
prevent precipitation of the compound.[9]

Workflow for Dissolving DB07268
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Workflow for Dissolving DB07268 in DMSO
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Caption: Workflow for dissolving DB07268 in DMSO.
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Signaling Pathway of JNK Inhibition

DBO07268 is a potent inhibitor of INK1, a key component of the mitogen-activated protein
kinase (MAPK) signaling pathway.

Simplified JNK Signaling Pathway and Inhibition by DB07268
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Caption: JNK signaling pathway and inhibition by DB07268.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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